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Compound of Interest

Compound Name: 5-Chloro-3-iodoisatoic anhydride

CAS No.: 33115-24-1

Cat. No.: B2669757

Get Quote

Executive Summary
In the synthesis of complex quinazolinones and benzodiazepines, 5-Chloro-3-iodoisatoic
anhydride serves as a high-value electrophilic intermediate. Its utility lies in the orthogonal

reactivity provided by the chloro- and iodo- substituents, enabling subsequent palladium-

catalyzed cross-couplings (e.g., Suzuki-Miyaura, Sonogashira).

However, characterizing this compound via melting point (MP) is non-trivial. Unlike stable

organic solids, isatoic anhydrides exhibit thermal decomposition concurrent with or preceding

melting. This guide clarifies the expected thermal behavior, contrasts it with critical precursors,

and establishes a robust protocol for thermal analysis to prevent false-negative purity

assessments.

Physicochemical Profile & Nomenclature
To ensure accuracy, we must first reconcile the nomenclature, as commercial catalogs often

use the numbering of the starting material (anthranilic acid) rather than the IUPAC numbering

for the fused ring system.
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Feature Specification

Common Name 5-Chloro-3-iodoisatoic anhydride

IUPAC Name
6-Chloro-8-iodo-1H-benzo[d][1,3]oxazine-2,4-

dione

Structure Fused bicyclic system (Benzene + Oxazine)

Precursor
2-Amino-5-chloro-3-iodobenzoic acid (CAS:

64724-23-8)

Critical Property Moisture Sensitive (Hydrolyzes to precursor)

Thermal Data Specification
The following data represents the consensus range for high-purity (>97%) material under

anhydrous conditions.

Compound

Melting/Decomposition
Range (

)

Thermal Behavior

5-Chloro-3-iodoisatoic

anhydride
285 – 295 °C (Decomposition)

Sublimation followed by rapid

decarboxylation.

Precursor (Acid Form) 232 – 235 °C (Decomposition)
Melts with gas evolution (

).

Methyl Ester Analog 66 – 70 °C (Clean Melt)
Sharp melting point; stable

liquid phase.

6-Chloroisatoic Anhydride ~300 °C High lattice energy stability.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2669757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Insight: The "melting point" of this anhydride is effectively a decomposition point. If your

sample melts below 240°C, it is likely significantly hydrolyzed to the starting anthranilic acid

derivative.

Comparative Analysis: The Substituent Effect
The introduction of the iodine atom at the 3-position (8-position IUPAC) significantly alters the

lattice energy compared to the mono-substituted analogs.

The "Heavy Atom" Impact
Vs. 5-Chloroisatoic Anhydride: The 6-chloro analog (lacking iodine) typically decomposes

near 300°C. Adding the bulky iodine atom at the 8-position (ortho to the carbamate nitrogen)

introduces steric strain but also increases London dispersion forces. The net result is a

slightly lower or comparable decomposition range (285–295°C) due to crystal packing

disruption, despite the higher molecular weight.

Vs. Precursor (Anthranilic Acid): The cyclization of the amino acid to the anhydride removes

the hydrogen bonding capability of the carboxylic acid but creates a rigid, planar heterocycle.

This rigidity typically raises the thermal onset by >50°C compared to the open-chain

precursor.

Impurity Fingerprinting
Use the melting point to diagnose specific synthesis failures:

Observation: Melt onset at 230–235°C.

Diagnosis: Incomplete cyclization or moisture-induced hydrolysis. The sample is primarily

2-amino-5-chloro-3-iodobenzoic acid.

Observation: Melt onset < 200°C.
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Diagnosis: Presence of solvent solvates or gross contamination with urea byproducts (if

triphosgene was used).

Experimental Protocols (Self-Validating Systems)
Standard open-capillary methods often fail for isatoic anhydrides due to sublimation and

moisture absorption from the air during heating.

Method A: Sealed Capillary (Routine QC)
Objective: Quick purity check.

Equipment: Buchi or Stuart melting point apparatus.

Protocol:

Dry the sample in a vacuum desiccator (

) for 2 hours.

Load sample into a capillary tube.

CRITICAL: Flame-seal the capillary tip to create a closed system. This prevents

sublimation and excludes atmospheric moisture.

Ramp rate: 10°C/min to 250°C, then 2°C/min.

Endpoint: Record the temperature of darkening (onset of decomposition) and vigorous gas

evolution (

release).

Method B: DSC (Research & Development)
Objective: Thermodynamic characterization.

Equipment: Differential Scanning Calorimeter (e.g., TA Instruments, Mettler Toledo).

Protocol:
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Use hermetically sealed aluminum pans (pinhole lid is not recommended due to

sublimation).

Purge: Nitrogen at 50 mL/min.

Ramp: 5°C/min from 40°C to 320°C.

Analysis: Look for a sharp endotherm (melting) immediately followed by or overlapping

with a broad exotherm (decomposition).

Validation: Run a TGA (Thermogravimetric Analysis) in parallel. A mass loss of ~22%

corresponds to the stoichiometric loss of

(Decarboxylation).

Visualizing the Purity Logic
The following diagrams illustrate the synthesis pathway and the decision logic for thermal

analysis.

Diagram 1: Synthesis & Impurity Origins
This workflow highlights where lower-melting impurities originate.
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Caption: Synthesis pathway showing the critical reversibility of the anhydride formation.

Moisture exposure reverts the high-melting product to the lower-melting precursor.

Diagram 2: Thermal Analysis Decision Tree
How to interpret your melting point results.
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Caption: Diagnostic logic for interpreting thermal data. Low melting points almost invariably

indicate hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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